Cas no 1427700-36-4 ((6-methoxypyridin-3-yl)methyl 2-chloropyridine-4-carboxylate)

• Product Name: (6-methoxypyridin-3-yl)methyl 2-chloropyridine-4-carboxylate
• CAS No: 1427700-36-4
• MF: C₁₃H₁₁ClN₂O₃
• MW: 278.69104218483
• CID: 5969582
• PubChem ID: 71869280
• Update Time: 2025-07-02

(6-methoxypyridin-3-yl)methyl 2-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-chloro-, (6-methoxy-3-pyridinyl)methyl ester
• (6-methoxypyridin-3-yl)methyl 2-chloropyridine-4-carboxylate
• EN300-26580812
• Z1291733570
• 1427700-36-4
• AKOS033238824

• Inchi： 1S/C13H11ClN2O3/c1-18-12-3-2-9(7-16-12)8-19-13(17)10-4-5-15-11(14)6-10/h2-7H,8H2,1H3
• InChI Key： XIMVHQBFLBYSTG-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(C(OCC2=CC=C(OC)N=C2)=O)=C1

Computed Properties

• Exact Mass: 278.0458199g/mol
• Monoisotopic Mass: 278.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3Ų

Additional information on (6-methoxypyridin-3-yl)methyl 2-chloropyridine-4-carboxylate

Comprehensive Overview of (6-methoxypyridin-3-yl)methyl 2-chloropyridine-4-carboxylate (CAS No. 1427700-36-4)

The compound (6-methoxypyridin-3-yl)methyl 2-chloropyridine-4-carboxylate (CAS No. 1427700-36-4) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, combining a 6-methoxypyridine moiety with a 2-chloropyridine-4-carboxylate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for pyridine derivatives has surged, driven by their versatility in drug discovery and material science. The CAS No. 1427700-36-4 compound stands out due to its balanced lipophilicity and electronic properties, which are critical for optimizing pharmacokinetic profiles. Searches for "pyridine-based intermediates" and "chloropyridine carboxylates" have spiked, reflecting the growing interest in this chemical space. This compound's methoxy and chloro functional groups also contribute to its reactivity, enabling diverse synthetic transformations.

From an environmental perspective, the biodegradability and eco-toxicity of (6-methoxypyridin-3-yl)methyl 2-chloropyridine-4-carboxylate are under investigation, aligning with the global push for green chemistry. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity and stability, addressing common queries about "how to analyze pyridine derivatives." The compound's shelf-life and storage conditions (typically under inert atmospheres) are frequently discussed in technical forums.

Innovations in catalytic synthesis have further highlighted the importance of this compound. For instance, its 2-chloropyridine-4-carboxylate segment can undergo palladium-catalyzed cross-coupling reactions, a topic trending in "modern synthetic methodologies" searches. Additionally, the 6-methoxypyridine component is a key motif in FDA-approved drugs, fueling research into repurposing this scaffold for new indications.

Regulatory compliance and safety data sheets (SDS) for CAS No. 1427700-36-4 are often requested by manufacturers, emphasizing the need for transparent documentation. While not classified as hazardous under standard protocols, proper handling guidelines—such as using personal protective equipment (PPE)—are recommended, as with all fine chemicals. This aligns with industry searches for "safe handling of laboratory reagents."

In summary, (6-methoxypyridin-3-yl)methyl 2-chloropyridine-4-carboxylate represents a nexus of innovation in medicinal and agricultural chemistry. Its dual functionality and adaptability to high-throughput screening platforms make it a staple in R&D pipelines. As synthetic technologies evolve, this compound is poised to play a pivotal role in addressing challenges like drug resistance and sustainable crop solutions, resonating with contemporary scientific priorities.